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Compound of Interest

Compound Name:
bis(2-hydroxyethyl)-

dimethylazanium chloride

Cat. No.: B1329938 Get Quote

This document provides immediate, essential safety and logistical information for handling

bis(2-hydroxyethyl)-dimethylazanium chloride (CAS No: 38402-02-7) in a laboratory setting.

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While detailed toxicity data is limited, bis(2-hydroxyethyl)-dimethylazanium chloride is

known to cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1]

Therefore, adherence to the following PPE guidelines is mandatory.
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PPE Category Item Specifications & Rationale

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must conform to European

Standard EN166 or OSHA 29

CFR 1910.133 to protect

against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or holes before

use and practice proper

removal technique to avoid

skin contact.

Body Protection Laboratory coat

A standard, buttoned

laboratory coat is required to

protect against skin contact.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used if generating dust

or aerosols, or in poorly

ventilated areas to prevent

respiratory tract irritation.

Operational and Disposal Plans
A systematic approach to the handling and disposal of bis(2-hydroxyethyl)-dimethylazanium
chloride is crucial for maintaining a safe laboratory environment.

Handling Protocol: A Step-by-Step Guide

Engineering Controls: Always handle this compound in a well-ventilated area. The use of a

chemical fume hood is strongly recommended to minimize inhalation exposure. Ensure that

an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE): Before beginning any work, ensure all required PPE

is donned correctly.

Dispensing: Carefully dispense the chemical, avoiding the generation of dust or aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1329938?utm_src=pdf-body
https://www.benchchem.com/product/b1329938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoiding Contamination: Do not eat, drink, or smoke in the designated work area. Wash

hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disposal Plan

All waste, including contaminated PPE and empty containers, must be disposed of in

accordance with local, state, and federal regulations. Contact your institution's environmental

health and safety (EHS) office for specific guidance on chemical waste disposal.

Emergency Procedures
Spill Response

In the event of a spill, evacuate the immediate area and follow the spill response workflow

outlined below.
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Preparation

Immediate Response

Cleanup (Trained Personnel Only)

Ensure Spill Kit is Accessible

Evacuate Immediate Area

Alert Supervisor and EHS

Notify

Assess Spill Size and Hazard

Don Appropriate PPE

If safe to proceed

Contain Spill with Absorbent Material

Neutralize (if applicable)

Collect Residue into Waste Container

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Chemical Spill Response Workflow
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First Aid Measures

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] Remove contaminated

clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

